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Compound of Interest

Compound Name: Dicaprylyl Carbonate

Cat. No.: B157004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acute oral and dermal toxicity of

Dicaprylyl Carbonate. The information is compiled from key safety assessments and follows

internationally recognized guidelines to support researchers, scientists, and professionals in

the field of drug development and cosmetic safety.

Executive Summary
Dicaprylyl Carbonate, a diester of carbonic acid and caprylyl alcohol, exhibits a very low order

of acute toxicity in both oral and dermal exposure studies. The available data, primarily from

studies conducted according to OECD guidelines, indicate that Dicaprylyl Carbonate is

virtually non-toxic in single-dose applications. The median lethal dose (LD50) for both oral and

dermal routes is established to be greater than 5 g/kg body weight in rats. No significant

adverse effects, mortality, or treatment-related organ abnormalities have been observed at

these high dose levels. This low toxicity profile makes it a favorable ingredient in a variety of

cosmetic and personal care formulations.

Quantitative Data Summary
The acute toxicity data for Dicaprylyl Carbonate is summarized in the tables below. These

studies were conducted on trade name materials containing Dicaprylyl Carbonate.

Table 1: Acute Oral Toxicity of Dicaprylyl Carbonate
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Test
Substance

Species Guideline Dose (g/kg) LD50 (g/kg)
Key
Findings

Dicaprylyl

Carbonate

Sprague-

Dawley Rat
OECD 401 5 > 5

No mortality;

No effect on

body weight

gain; No

evidence of

organ

abnormalities

at necropsy.

[1][2]

Table 2: Acute Dermal Toxicity of Dicaprylyl Carbonate

Test
Substance

Species Guideline Dose (g/kg) LD50 (g/kg)
Key
Findings

Dicaprylyl

Carbonate
Wistar Rat OECD 402 5 > 5

No mortality;

No evidence

of organ

abnormalities

at necropsy.

[2]

Experimental Protocols
The methodologies for the acute toxicity studies of Dicaprylyl Carbonate followed the

internationally accepted OECD guidelines.

Acute Oral Toxicity (as per OECD Guideline 401)
The acute oral toxicity of a trade name material containing Dicaprylyl Carbonate was

evaluated in a study using Sprague-Dawley rats.[1][2]

Test Animals: Ten Sprague-Dawley rats (5 males and 5 females per group) were used.
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Vehicle: The test material was administered in maize oil.

Administration: A single dose of 5 g/kg body weight was administered by gavage.

Observation Period: The animals were observed for a period of 14 days following

administration.

Parameters Observed:

Mortality: Checked daily.

Clinical Signs: Observations were made for any signs of toxicity.

Body Weight: Measured prior to dosing and at least weekly thereafter.

Gross Necropsy: All animals were subjected to a gross necropsy at the end of the 14-day

observation period to examine for any organ abnormalities.

Acute Dermal Toxicity (as per OECD Guideline 402)
The acute dermal toxicity of a trade name material containing Dicaprylyl Carbonate was

assessed in Wistar rats.[2]

Test Animals: Ten Wistar rats (5 males and 5 females per group) were used.

Application: The test material was applied at a dose of 5 g/kg body weight.

Exposure: The substance was applied under an occlusive dressing for a 24-hour period.

Observation Period: Following the exposure period, the animals were observed for 14 days.

Parameters Observed:

Mortality: Checked daily.

Clinical Signs: Animals were observed for any local or systemic signs of toxicity.

Gross Necropsy: At the conclusion of the 14-day observation period, all animals

underwent a gross necropsy to identify any treatment-related changes in organs.
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Visualizations
Experimental Workflow Diagrams
The following diagrams illustrate the workflows for the acute oral and dermal toxicity studies.
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Caption: Workflow for Acute Oral Toxicity Study (OECD 401).
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Caption: Workflow for Acute Dermal Toxicity Study (OECD 402).

Signaling Pathways
No specific signaling pathways related to the toxicity of Dicaprylyl Carbonate have been

identified in the reviewed literature. This is consistent with the substance's very low toxicity

profile, which suggests a lack of significant interaction with biological pathways that would lead

to adverse outcomes at acute high-dose exposures. The observed lack of toxicity indicates that

Dicaprylyl Carbonate is not a significant biological effector at the cellular or systemic level

under the tested conditions.

The following diagram illustrates the logical relationship in the safety assessment based on the

available data.
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Caption: Logical Flow of Dicaprylyl Carbonate Safety Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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